Cas no 2137808-73-0 (3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one
• CAS No: 2137808-73-0
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 6288298
• PubChem ID: 165795625
• Update Time: 2025-06-24

3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one
• EN300-1108154
• 2137808-73-0

• Inchi： 1S/C11H15BrN2O/c12-9-6-14(7-10(13)11(9)15)8-4-2-1-3-5-8/h6-8H,1-5,13H2
• InChI Key： BIQMCPCQPCPOGX-UHFFFAOYSA-N
• SMILES： BrC1C(C(=CN(C=1)C1CCCCC1)N)=O

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one

Introduction to 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one (CAS No. 2137808-73-0)

3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one (CAS No. 2137808-73-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the dihydropyridine class, which is well-known for its role in the development of various therapeutic agents, particularly in cardiovascular and neuroprotective applications. The presence of both amino and bromo substituents in its molecular structure enhances its reactivity and makes it a valuable scaffold for further chemical modifications and derivatization.

The molecular structure of 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one consists of a cyclohexyl ring fused with a dihydropyridine core, with an amino group at the 3-position and a bromo group at the 5-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug discovery programs. The dihydropyridine moiety is particularly interesting because it is a known pharmacophore in several FDA-approved drugs, including calcium channel blockers such as amlodipine and nifedipine.

In recent years, there has been a growing interest in developing novel dihydropyridine derivatives with enhanced pharmacological profiles. The amino group in 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one provides a site for further functionalization, allowing chemists to explore various modifications that could improve solubility, bioavailability, and target specificity. For instance, introducing additional polar groups or aromatic rings could enhance binding affinity to biological targets or modulate metabolic stability.

One of the most promising areas of research involving 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one is its potential as an intermediate in the synthesis of kinase inhibitors. Dihydropyridines have been shown to interact with ATP-binding pockets of kinases, making them useful in developing small-molecule inhibitors. The bromo substituent at the 5-position can serve as a handle for further derivatization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in drug discovery to introduce diverse functional groups.

Recent studies have also explored the use of 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one as a precursor in the synthesis of bioactive molecules with anti-inflammatory and antioxidant properties. The dihydropyridine scaffold is known to exhibit pleiotropic effects, including vasodilation and neuroprotection, which are relevant in conditions such as hypertension and neurodegenerative diseases. By leveraging the structural flexibility of this compound, researchers aim to develop next-generation therapeutics that address unmet medical needs.

The synthesis of 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes cyclization of appropriately substituted acrylamides or β-ketoesters followed by reduction and functional group manipulation. The use of transition metal catalysts can streamline these reactions, improving yield and purity. Advances in catalytic methods have enabled more efficient and sustainable synthetic pathways, aligning with green chemistry principles.

In terms of pharmacological evaluation, 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in cancer progression or inflammatory responses. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of high-throughput screening (HTS) platforms has facilitated rapid assessment of large libraries of compounds like 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one for biological activity. These screens allow researchers to identify lead compounds with promising properties that can be optimized through structure-based drug design or computational modeling. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities and optimizing molecular structures.

From a regulatory perspective, ensuring the quality and consistency of 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one is crucial for its use in preclinical and clinical studies. Good Manufacturing Practices (GMP) must be followed to guarantee that the compound meets stringent purity standards before it can be tested in humans. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to confirm structural integrity and assess impurities.

The future directions for research on 3-amino-5-bromo-1-cyclohexyl-1,4-dihydropyridin-4-one include exploring its role in drug repurposing efforts. By repositioning existing compounds like this one for new indications based on emerging scientific evidence, researchers can potentially accelerate the time-to-market for novel therapeutics without needing to start from scratch. Additionally, investigating its interactions with biological targets at a molecular level will provide insights into its pharmacodynamics and help guide future design iterations.

In conclusion,3-amino--5--bromo--1--cyclohexyl--1--4--dihydro-pyr-id-in--4--one(CAS No.--2137808--73--0)isavertisefragilecompoundwithmultifacetedpotentialinpharmaceuticalresearch.Severalstudieshavehighlighteditsutilityasascaffoldfordevelopingnovetherapeutics,focusingoncardiovascularandneuroprotectiveapplications.Althoughfurtherinvestigationisneededtofullyelucidatethebiologicalsignificanceofthismolecule,theexistingliteratureindicatesthatitrepresentsanexcitingavenueforthedevelopmentoffuturedrugcandidates.